Cas no 30650-90-9 (Ethyl 3-methyl-4-nitrobenzoate)

• Product Name: Ethyl 3-methyl-4-nitrobenzoate
• CAS No: 30650-90-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00115804
• CID: 88878
• PubChem ID: 2796918
• Update Time: 2025-06-08

Ethyl 3-methyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-4-nitrobenzoate
• Ethyl 4-Nitro-3-Methyl benzoate
• 3-Methyl-4-nitro-benzoesaeure-aethylester
• 3-methyl-4-nitrobenzoic acid ethyl ester
• 4-Nitro-3-methyl-benzoesaeure-aethylester
• ethyl 3-methyl-4-nitro-benzoate
• FT-0638930
• CS-0128354
• CCG-234470
• BP-13048
• POTASSIUMHEXAFLUORONIOBATE
• AS-8501
• DTXSID00383865
• Benzoic acid, 3-methyl-4-nitro-, ethyl ester
• AKOS003235814
• OAXJZQMFWBIRKF-UHFFFAOYSA-N
• SCHEMBL3559893
• SY018772
• 30650-90-9
• MFCD00115804
• O11779
• A820468
• DB-047825
• ALBB-020992
• STK401657

• MDL： MFCD00115804
• Inchi： 1S/C10H11NO4/c1-3-15-10(12)8-4-5-9(11(13)14)7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： OAXJZQMFWBIRKF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 53-54 ºC
• Boiling Point: 331.3℃ at 760 mmHg
• Flash Point: 150.2℃
• Refractive Index: 1.54
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 72.12000
• LogP: 2.60310
• Solubility: Not determined

Ethyl 3-methyl-4-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 3-methyl-4-nitrobenzoate

Comprehensive Overview of Ethyl 3-methyl-4-nitrobenzoate (CAS No. 30650-90-9): Properties, Applications, and Industry Insights

Ethyl 3-methyl-4-nitrobenzoate (CAS No. 30650-90-9) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative of nitrobenzoic acid features a methyl group at the 3-position and a nitro group at the 4-position, contributing to its unique reactivity and utility in synthetic chemistry. With the growing demand for high-purity intermediates in drug development, this compound has garnered significant attention from researchers and manufacturers alike.

In recent years, the surge in green chemistry initiatives has driven innovations in the synthesis of Ethyl 3-methyl-4-nitrobenzoate. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact while maintaining yield efficiency. A 2023 study highlighted its role as a precursor in biodegradable polymer formulations, aligning with global sustainability trends. Furthermore, its electron-withdrawing nitro group makes it a valuable building block for photoactive materials used in OLEDs and sensors—a hot topic in materials science forums.

The compound’s physicochemical properties—including a molecular weight of 209.19 g/mol, melting point range of 45-48°C, and solubility in organic solvents like ethanol and dichloromethane—make it suitable for multistep organic synthesis. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing industry concerns about trace impurities in pharmaceutical intermediates. Notably, its stability under controlled conditions ensures compatibility with automated synthesis platforms, a key requirement for modern high-throughput screening workflows.

From a commercial perspective, 30650-90-9 is frequently searched alongside terms like "scalable synthesis protocol" and "supplier COA" (Certificate of Analysis), reflecting buyer priorities. Regulatory compliance with REACH and FDA guidelines for its use in active pharmaceutical ingredients (APIs) is another critical discussion point. Recent patent filings describe its incorporation into anticancer drug candidates, leveraging the nitro group’s ability to participate in bioreductive activation—a mechanism explored in targeted cancer therapies.

Emerging applications in crop protection formulations have also been documented, where Ethyl 3-methyl-4-nitrobenzoate derivatives act as synergists for herbicides. This aligns with agricultural sector demands for eco-friendly adjuvants. Analytical chemists emphasize its distinct FT-IR spectrum (notably the carbonyl stretch at ~1720 cm^-1 and asymmetric NO₂ vibration at 1530 cm^-1) as a fingerprint for quality control—a detail often queried in technical forums.

In conclusion, CAS 30650-90-9 represents a multifaceted compound bridging academic research and industrial innovation. Its relevance in drug discovery pipelines, advanced material design, and sustainable agriculture ensures continued interest. As synthetic methodologies evolve toward atom economy and flow chemistry, this nitroaromatic ester remains a compelling case study in functional group interplay and process optimization.